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Compound of Interest

Compound Name: 2-(Benzo[D]isoxazol-3-YL)ethanol

Cat. No.: B1279936 Get Quote

DISCLAIMER: Publicly available experimental data on the solubility and stability of 2-
(Benzo[d]isoxazol-3-yl)ethanol is limited. This guide provides a framework based on

standard methodologies in pharmaceutical sciences. The quantitative data presented herein is

illustrative and should be replaced with experimentally determined values.

Introduction
2-(Benzo[d]isoxazol-3-yl)ethanol is a heterocyclic compound with potential applications in

pharmaceutical and materials science. A thorough understanding of its solubility and stability is

paramount for its development and application, ensuring optimal formulation, storage, and

therapeutic efficacy. This document outlines the core physicochemical properties of 2-
(Benzo[d]isoxazol-3-yl)ethanol, focusing on its solubility in various media and its stability

under different environmental conditions.

Compound Profile
Basic information for 2-(Benzo[d]isoxazol-3-yl)ethanol is provided below.
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Identifier Value

IUPAC Name 2-(1,2-benzoxazol-3-yl)ethanol[1]

CAS Number 57148-90-0[1][2]

Molecular Formula C9H9NO2[2][3]

Molecular Weight 163.17 g/mol [2][3]

Canonical SMILES C1=CC=C2C(=C1)C(=NO2)CCO[1][3]

Solubility Profile
The solubility of a compound is a critical determinant of its absorption and distribution. The

following sections detail the solubility of 2-(Benzo[d]isoxazol-3-yl)ethanol in various solvents.

Aqueous Solubility
The solubility in aqueous media at different pH values is a key parameter for predicting in vivo

behavior.
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pH Temperature (°C) Solubility (mg/mL) Method

2.0 (0.01 N HCl) 25 Data not available HPLC-UV

4.5 (Acetate Buffer) 25 Data not available HPLC-UV

6.8 (Phosphate

Buffer)
25 Data not available HPLC-UV

7.4 (Phosphate

Buffer)
25 Data not available HPLC-UV

2.0 (0.01 N HCl) 37 Data not available HPLC-UV

4.5 (Acetate Buffer) 37 Data not available HPLC-UV

6.8 (Phosphate

Buffer)
37 Data not available HPLC-UV

7.4 (Phosphate

Buffer)
37 Data not available HPLC-UV

Solubility in Organic and Pharmaceutical Solvents
Solubility in common organic and pharmaceutical solvents is essential for developing

formulations.

Solvent Temperature (°C) Solubility (mg/mL)

Methanol 25 Data not available

Ethanol 25 Data not available

Isopropanol 25 Data not available

Acetonitrile 25 Data not available

Dimethyl Sulfoxide (DMSO) 25 Data not available

Polyethylene Glycol 400 (PEG

400)
25 Data not available

Propylene Glycol 25 Data not available
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Stability Profile
Stability studies are crucial for determining the shelf-life and storage conditions of a compound.

Chemical suppliers suggest storing 2-(Benzo[d]isoxazol-3-yl)ethanol at -20°C, which may

indicate potential instability at higher temperatures[2].

Solid-State Stability
The stability of the solid form was assessed under accelerated conditions.

Condition Duration (Weeks) Assay (%)
Total Degradants
(%)

40°C / 75% RH 4 Data not available Data not available

60°C 4 Data not available Data not available

Photostability (ICH

Q1B)
2 Data not available Data not available

Solution-State Stability
The stability in solution was evaluated at various pH values.

pH Temperature (°C) Duration (Hours)
Assay (%)
Remaining

2.0 (0.01 N HCl) 25 24 Data not available

7.4 (Phosphate

Buffer)
25 24 Data not available

10.0 (Carbonate

Buffer)
25 24 Data not available

Experimental Protocols
Detailed methodologies for the key experiments are provided below.
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Aqueous Solubility (Shake-Flask Method)
Preparation: An excess amount of 2-(Benzo[d]isoxazol-3-yl)ethanol is added to vials

containing aqueous buffers of different pH values (2.0, 4.5, 6.8, and 7.4).

Equilibration: The vials are sealed and agitated in a temperature-controlled shaker bath at

25°C and 37°C for 24 hours to ensure equilibrium is reached.

Sampling and Analysis: After 24 hours, the suspensions are filtered through a 0.45 µm filter

to remove undissolved solids. The filtrate is then diluted appropriately and analyzed by a

validated HPLC-UV method to determine the concentration of the dissolved compound.

Solid-State Stability (ICH Q1A(R2))
Sample Preparation: A sufficient amount of solid 2-(Benzo[d]isoxazol-3-yl)ethanol is placed

in controlled environment stability chambers.

Storage Conditions: Samples are stored under accelerated conditions: 40°C/75% relative

humidity (RH) and 60°C. For photostability, samples are exposed to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of

not less than 200-watt hours/square meter.

Analysis: At predetermined time points (e.g., 1, 2, and 4 weeks), samples are withdrawn and

analyzed by a validated stability-indicating HPLC method to determine the potency and the

formation of any degradation products.

Solution-State Stability
Sample Preparation: A stock solution of 2-(Benzo[d]isoxazol-3-yl)ethanol is prepared in a

suitable organic solvent (e.g., acetonitrile) and then diluted into aqueous buffers of different

pH values (e.g., 2.0, 7.4, and 10.0) to a final concentration within the linear range of the

HPLC assay.

Incubation: The solutions are stored at 25°C.

Analysis: Aliquots are taken at various time points (e.g., 0, 2, 4, 8, and 24 hours) and

immediately analyzed by a validated HPLC method to determine the percentage of the

compound remaining.
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Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the workflows for the experimental protocols described above.

Aqueous Solubility Workflow

Add excess compound to buffer

Equilibrate at 25°C / 37°C for 24h

Filter suspension

Analyze filtrate by HPLC-UV

Determine solubility

Click to download full resolution via product page

Caption: Workflow for Aqueous Solubility Determination.
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Solid-State Stability Workflow

Place solid compound in
stability chambers

Store at 40°C/75% RH, 60°C,
and under ICH light conditions

Withdraw samples at
t=0, 1, 2, 4 weeks

Analyze by stability-indicating
HPLC method

Assess potency and degradation

Click to download full resolution via product page

Caption: Workflow for Solid-State Stability Testing.
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Solution-State Stability Workflow

Dissolve compound in
buffers (pH 2.0, 7.4, 10.0)

Store at 25°C

Take aliquots at
t=0, 2, 4, 8, 24h

Analyze by HPLC

Determine % remaining

Click to download full resolution via product page

Caption: Workflow for Solution-State Stability Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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